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Compound of Interest

Compound Name: Urease-IN-1

Cat. No.: B12431666 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Urease-IN-1, a chemical compound that is harmful if swallowed and

very toxic to aquatic life.[1] Adherence to these procedural steps will minimize risk and ensure

proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Urease-IN-1 presents several potential hazards that necessitate the use of appropriate

personal protective equipment. The primary routes of exposure are ingestion, inhalation, and

skin or eye contact.[1]
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Hazard Classification
GHS Precautionary
Statements

Required Personal
Protective Equipment

Acute Toxicity, Oral (Category

4)

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

Impervious clothing, Protective

gloves.[1]

Acute Aquatic Toxicity

(Category 1)

P273: Avoid release to the

environment.[1]

Not applicable for direct

personal protection.

Chronic Aquatic Toxicity

(Category 1)
P391: Collect spillage.[1]

Not applicable for direct

personal protection.

General Handling

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1]

Safety goggles with side-

shields, Suitable respirator,

Protective gloves, Impervious

clothing.[1]

Detailed PPE Specifications:

Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes

or dust particles.[1]

Hand Protection: Wear protective gloves.[1] Given the nature of the compound, nitrile gloves

are a suitable choice.

Skin and Body Protection: An impervious lab coat or clothing is required to prevent skin

contact.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation.[1] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1]
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A clear and structured workflow is critical for the safe handling and disposal of Urease-IN-1.

The following diagram outlines the key steps from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of Urease-IN-1.

Emergency Procedures: First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.[1]

If Swallowed: Call a POISON CENTER or doctor/physician immediately if you feel unwell.[1]

Rinse the mouth.[1]

Eye Contact: Immediately flush eyes with large amounts of water, removing any contact

lenses.[1] Separate eyelids to ensure adequate flushing and promptly call a physician.[1]

Skin Contact: Thoroughly rinse the affected skin with large amounts of water.[1] Remove

contaminated clothing and shoes and seek medical attention.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult, seek

immediate medical attention.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle Urease-IN-1, ensuring both personal safety and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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